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Compound of Interest

Compound Name:
Dimethyl 6-methyl-1H-indazole-

3,5-dicarboxylate

CAS No.: 1788041-62-2

Cat. No.: B1434535

Get Quote

Target Analyte: Dimethyl 6-methyl-1H-indazole-3,5-
dicarboxylate
Executive Summary & Structural Context
The indazole core is a "privileged scaffold" in drug discovery, serving as a bioisostere for indole

and purine systems in kinase inhibitors (e.g., Pazopanib, Axitinib). The specific substitution

pattern of the target molecule—esters at positions 3 and 5, and a methyl group at position 6—

creates a unique electronic environment that requires careful spectral deconvolution.

Critical Analytical Challenge: The primary challenge in analyzing 1H-indazoles is annular

tautomerism (

). While the

-tautomer is thermodynamically dominant in the ground state (

), solvent choice can influence proton exchange rates, leading to peak broadening.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1434535#bc-rfq
https://www.benchchem.com/product/b1434535/docs?utm_src=pdf-body#advanced-characterization-c-nmr-spectroscopy-of-indazole-scaffolds
https://www.benchchem.com/product/b1434535/docs?utm_src=pdf-body#advanced-characterization-c-nmr-spectroscopy-of-indazole-scaffolds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Fingerprint
Formula:

Expected

C Signals: 13 distinct resonances (due to lack of symmetry).

Key Functional Motifs:

Indazole Core: 7 carbons (heteroaromatic).[1][2]

Diester Moiety: 2 carbonyls, 2 methoxy carbons.

Tolyl Moiety: 1 methyl carbon attached to C6.

Experimental Protocol: The "Self-Validating"
Workflow
To ensure data integrity, the following protocol prioritizes signal resolution and tautomeric

stabilization.

A. Solvent Selection: DMSO- vs. CDCl
Recommendation:DMSO-

(Dimethyl sulfoxide-d6).[1]

Causality:

Solubility: Dicarboxylates often exhibit poor solubility in non-polar chlorinated solvents.

Tautomeric Stabilization: DMSO acts as a hydrogen bond acceptor, stabilizing the N1-H

proton. This slows the proton exchange rate on the NMR timescale, sharpening the

signals for C3, C3a, and C7a, which are otherwise broadened by tautomeric equilibrium.

NOE Analysis: DMSO allows for the observation of the discrete N1-H proton signal (

), enabling crucial NOE correlations to H7.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/SpectrumEN_271-44-3_1HNMR.htm
https://application.wiley-vch.de/contents/jc_2002/2007/z700101_s.pdf
https://www.chemicalbook.com/SpectrumEN_271-44-3_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


B. Acquisition Parameters
Pulse Sequence: Proton-decoupled

C (e.g., zgpg30 on Bruker systems).

Relaxation Delay (

): Set to

seconds.

Reasoning: Quaternary carbons (C3, C3a, C5, C6, C7a, and Carbonyls) have long

relaxation times. Insufficient delay leads to poor signal-to-noise ratios for these critical
diagnostic peaks.

Spectral Width: 240 ppm (to capture downfield carbonyls).

Spectral Analysis & Assignment Logic
The assignment of the

C spectrum relies on dividing the molecule into three distinct electronic zones: Aliphatic,
Aromatic, and Carbonyl.

Zone 1: The Aliphatic Region (10 – 60 ppm)
This region is the most straightforward but requires differentiation between the three methyl

groups.
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Carbon Type
Predicted Shift (

)
Diagnostic Logic

Ar-CH

(C6)
21.0 – 22.5 ppm

Typical shift for methyl

attached to an aromatic ring.

Confirmed by HSQC

correlation to a singlet methyl

proton at

ppm.

Ester O-CH

(C3)
51.5 – 52.5 ppm

Methoxy carbons are

deshielded by oxygen. The C3-

ester methyl may appear

slightly upfield of the C5-ester

due to the electron-rich

pyrazole ring proximity.

Ester O-CH

(C5)
52.0 – 53.0 ppm

Similar to above.

Differentiation: HMBC is

required. The O-Me protons

will correlate only to their

specific carbonyl carbon.

Zone 2: The Aromatic Core (110 – 150 ppm)
This is the most complex region. We utilize substituent additivity rules (SAR) and 2D NMR for

confirmation.

C7 (Methine):

.

Logic: Position 7 is generally the most shielded in the indazole system. It is a CH signal

(positive in DEPT-135).

C4 (Methine):

.
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Logic: Deshielded relative to C7 due to the proximity of the C3-ester and the fused ring

current.

C3a (Quaternary):

.

Logic: Bridgehead carbon. Often lower intensity.

C5 (Quaternary):

.[1]

Logic: Attached to the ester.[3][4] The carbonyl group is electron-withdrawing, deshielding

the ipso carbon.

C6 (Quaternary):

.[1]

Logic: Attached to the methyl group (weakly donating) but ortho to the ester.

C3 (Quaternary):

.[1]

Logic: Directly attached to N2 and the ester. High sensitivity to tautomeric state.

C7a (Quaternary):

.[1]

Logic: Directly attached to N1. The most deshielded aromatic ring carbon due to the

electronegativity of nitrogen.

Zone 3: The Carbonyl Region (160 – 170 ppm)
C3-Carbonyl:

.[1]
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C5-Carbonyl:

.

differentiation: Conjugation with the pyrazole ring (C3) vs. the benzene ring (C5) typically

results in the C3 carbonyl appearing slightly upfield. Validation: HMBC from the aromatic

proton H4 will show a strong 3-bond coupling to the C5-carbonyl but not the C3-carbonyl.

Visualization of Assignment Workflow
The following diagram illustrates the logical flow for unambiguously assigning the C3 vs. C5

esters and the N1 position, utilizing Heteronuclear Multiple Bond Correlation (HMBC).

Unknown 13C Signals

HSQC Experiment
(1-Bond C-H Correlation)
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(Multiplicity Editing)

Assign Methyls
(Ar-Me vs O-Me)

Correlate to
1H Integration

Assign Methines
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Correlate to
Aromatic Protons

Aliphatic Region
(20-60 ppm)

CH3 (+), CH2 (-)

Aromatic Region
(110-150 ppm)

CH (+), Cq (null)

HMBC Experiment
(Long-Range 2-3 Bond)

Assign Quaternary
(C3a, C7a, C3, C5, C6)

H4 -> C3, C5, C7a
H7 -> C5, C3a

Carbonyl Assignment
(160-170 ppm)

H4 correlates to C5-C=O
(3-bond coupling)

Use H4 & H7 as anchors
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Caption: Logical workflow for deconvolution of 13C signals using 2D NMR techniques. H4

serves as the critical "anchor" proton for linking the pyrazole and benzene rings.

Troubleshooting & Tautomeric Considerations
The N-H Proton Exchange Issue
If the spectrum shows broadening in the C3, C3a, or C7a signals, the molecule is likely

undergoing rapid tautomeric exchange.

Diagnosis: Check the

H NMR spectrum.[1][2][4][5][6][7][8] If the N-H proton is not visible or is a very broad hump

ppm, exchange is occurring.

Remediation:

Dry the Solvent: Water catalyzes proton exchange. Use ampoule-sealed DMSO-

or add activated molecular sieves.

Lower Temperature: Cooling the sample to 273 K can freeze the equilibrium, sharpening

the signals of the dominant

-tautomer.

Differentiation of C4 and C7
C4 and C7 are the only aromatic methines.

C7: Shows a strong NOE to the N1-H proton (if N1-H is locked).

C4: Shows a strong NOE to the C3-ester methyl group (through space interaction). This is

the definitive proof of the 3-ester position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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